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Introduction

Platinum nanoparticles (Pt NPs) are utilized in a vast range of applications, from catalysis in
industrial processes to advanced biomedical applications, including drug delivery and cancer
therapy. For quantitative analysis, such as Inductively Coupled Plasma Mass Spectrometry
(ICP-MS), or for the synthesis of platinum-based therapeutic agents, it is essential to
completely dissolve the nanoparticles into a homogeneous aqueous solution. Aqua regia, a 3:1
mixture of concentrated hydrochloric acid (HCI) and nitric acid (HNOs), is one of the few
reagents capable of dissolving noble metals like platinum.[1][2] The high reactivity of aqua
regia stems from the formation of highly oxidizing species, including chlorine (Clz) and nitrosyl
chloride (NOCI), which facilitate the oxidation of platinum to Pt(IV) ions. These ions are then
stabilized in solution as the hexachloroplatinate(IV) complex ion, [PtCle]2~.[2]

This document provides a detailed protocol for the safe and effective dissolution of platinum
nanoparticles using aqua regia, tailored for analytical and developmental applications.

Critical Safety Precautions

Aqua regia is extremely corrosive, is a powerful oxidizer, and generates toxic gases.[2][3] All
handling must be performed with extreme caution.
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o Work Area: All procedures must be conducted within a certified chemical fume hood with the
sash positioned as low as possible.[4][5] The work area should be clear of all organic
compounds, flammable materials, and other incompatible chemicals to prevent violent
reactions or explosions.[5][6]

e Personal Protective Equipment (PPE): At a minimum, users must wear a lab coat, ANSI-
rated splash goggles, and a face shield.[2] Heavy-duty, acid-resistant gloves (e.g., butyl
rubber or neoprene) are required over standard nitrile gloves.[2][6] An acid-resistant apron is
recommended.[3]

» Preparation: Always prepare aqua regia fresh for immediate use; do not store it.[5][6] When
preparing the solution, always add the nitric acid slowly to the hydrochloric acid.[4] Never
reverse the order. The solution will become hot and evolve toxic yellow-brown fumes (NOCI,
Clz, NO2).[3]

e Venting:NEVER store aqua regia in a sealed or tightly capped container.[4][7] The reaction
continuously generates gases, which can lead to a rapid pressure buildup and cause the
container to explode.[2][7] Waste containers must be loosely capped or fitted with a venting
cap.

o Spill & Emergency: An eyewash station and safety shower must be immediately accessible.
[2] Keep an acid-neutralizing agent (e.g., sodium bicarbonate) readily available for spills.[8]

e Buddy System: Do not work alone when handling aqua regia.[6] Ensure another person is
aware of the procedure and is nearby.

Materials and Equipment

e Reagents:

[¢]

Concentrated Hydrochloric Acid (HCI, ~37%)

[¢]

Concentrated Nitric Acid (HNOs, ~70%)

o

Platinum Nanoparticle Sample (powder or colloidal suspension)

o

Deionized (DI) Water (Type 1)
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o Ice (for neutralization)

o Sodium Bicarbonate (NaHCOs) or other suitable base for neutralization

e Equipment:

Certified Chemical Fume Hood

o

o Borosilicate glass beakers or digestion vessels[2][6]
o Glass graduated cylinders

o Glass stirring rod

o Hot plate or graphite digester block

o Volumetric flasks (Class A) for final dilutions

o Pipettes and pipette tips

o pH test strips

Experimental Protocols

This section details two common protocols for dissolving Pt NPs for subsequent analysis. The
high surface-area-to-volume ratio of nanopatrticles allows for much faster dissolution compared
to bulk platinum, making room temperature digestion often sufficient.[9]

Protocol 1: Room Temperature Digestion

This method is suitable for many Pt NP formulations, especially those on high-surface-area
supports, and is preferable for minimizing volatile losses.[9]

o Sample Preparation: Accurately weigh approximately 10-20 mg of the platinum nanopatrticle
sample and place it into a clean borosilicate glass digestion vessel.

e Aqua Regia Preparation:
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o Inside the fume hood, measure 3 mL of concentrated HCI into a separate clean glass
beaker.

o Slowly add 1 mL of concentrated HNOs to the HCI.[4] The solution will turn yellow/orange
and begin to fume.

e Digestion:
o Carefully add the freshly prepared aqua regia to the vessel containing the Pt NP sample.
o Gently swirl the vessel to ensure all the sample is wetted by the acid.

o Cover the vessel with a watch glass and allow it to stand at room temperature (e.g., 25 °C)
in the fume hood for 2-4 hours.[9] The solution should become a clear orange/yellow liquid
as the nanoparticles dissolve.

¢ Dilution:

o After digestion, carefully and slowly add DI water to the vessel to quench the reaction and
dilute the acid.

o Quantitatively transfer the solution to a Class A volumetric flask of appropriate size (e.qg.,
50 mL or 100 mL).

o Rinse the digestion vessel multiple times with small volumes of DI water, adding the
rinsings to the volumetric flask.

o Bring the flask to final volume with DI water. The final acid concentration for ICP-MS
analysis should typically be 2-5%.

o Waste Neutralization: Immediately neutralize any unused aqua regia by slowly pouring it
over a large amount of ice, followed by gradual neutralization with sodium bicarbonate
solution until the pH is neutral.[4]

Protocol 2: Heated Digestion

Heating can accelerate the dissolution of more resistant Pt NP structures or agglomerates.[10]
[11]
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o Sample Preparation: Follow Step 1 from Protocol 4.1.

e Aqua Regia Preparation: Follow Step 2 from Protocol 4.1.

e Digestion:
o Add the freshly prepared aqua regia to the sample vessel inside the fume hood.
o Place the vessel on a hot plate or in a digester block set to 90-100 °C.[10][11]

o Heat for 2-3 hours, ensuring the solution does not boil dry.[10][11] The reaction is
complete when no solid particles are visible and the solution is clear.

e Cooling and Dilution:

o Turn off the heat and allow the vessel to cool completely to room temperature inside the
fume hood.

o Once cool, proceed with the dilution steps as described in Step 4 of Protocol 4.1.
o Waste Neutralization: Follow Step 5 from Protocol 4.1.

Data Presentation

The optimal conditions for dissolving platinum can vary based on the material's form
(nanopatrticle vs. bulk) and its supporting matrix.
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. . Carbon-
Platinum Platinum
. Supported .
Parameter Nanoparticles Group Metals . . Bulk Platinum
(on Carbon)[9] (G D[] Bimetallic
on Carbon enera
NPs[10]
Reagent Aqua Regia Aqua Regia Aqua Regia Aqua Regia
25 °C (Room -
Temperature 90 °C 90 - 100 °C Near Boiling
Temp)
Time 2 hours 2 hours 3 -5 hours ~25 hours
) Complete Complete
High recovery for ] ] ] ] Complete
Outcome dissolution for dissolution for ) )
ICP-MS dissolution
ICP-MS ICP-MS

Note: The dissolution of platinum in aqua regia is a surface chemical reaction with a calculated
activation energy of 72.1 kJ/mol.[12]

Visualizations
Logical Relationship: Pt Dissolution in Aqua Regia

The diagram below illustrates the overall chemical reaction where platinum metal is oxidized by
nitric acid and complexed by hydrochloric acid to form soluble chloroplatinic acid.[1][2]

Pt (s) HNOs HCI
Platinum Metal Nitric Acid (Oxidizer) Hydrochloric Acid (Complexing Agent)
|
HzPtCle (aq)
Chloroplatinic Acid

Click to download full resolution via product page

NO:2 (g) + H20 (I)
Nitrogen Dioxide + Water
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Caption: Chemical reaction pathway for the dissolution of platinum in aqua regia.

Experimental Workflow: Sample Preparation for
Analysis

This workflow outlines the key steps from receiving a platinum nanopatrticle sample to
preparing it for quantitative analysis.
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Caption: Workflow for dissolving Pt NPs for subsequent quantitative analysis.
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Signaling Pathway: Biological Relevance of Dissolved

Platinum

The dissolved platinum, in the form of a platinum(IV) complex, is a direct precursor to platinum-
based chemotherapy drugs like cisplatin. This diagram shows a simplified mechanism of action

for cisplatin, highlighting its relevance to drug development professionals.

Cisplatin Enters Cell

(Low Chloride Environment)

Aquation:
CI~ replaced by H20

Activated Cisplatin
Binds to DNA (N7 of Guanine)

Forms DNA Adducts
(e.q., 1,2-Intrastrand Crosslinks)

DNA Damage Blocks
Replication & Transcription

Cell Cycle Arrest &
Activation of DNA Repair

If Damage is Irreparable:
Apoptosis (Programmed Cell Death)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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